Cas no 22188-02-9 (cis-4-methoxycyclohexanol)

• Product Name: cis-4-methoxycyclohexanol
• CAS No: 22188-02-9
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• MDL: MFCD30321112
• CID: 1408118
• PubChem ID: 140332
• Update Time: 2025-10-29

cis-4-methoxycyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-methoxy-, cis-
• cis-4-methoxycyclohexanol
• cis-4-Methoxy-cyclohexanol
• PFTGXSGDFZZZFY-KNVOCYPGSA-N
• SCHEMBL7859371
• E80082
• 4-METHOXY CYCLOHEXANOL
• A919887
• (1s,4s)-4-methoxycyclohexan-1-ol
• 4-Methoxycyclohexanol
• rel-(1s,4s)-4-Methoxycyclohexanol
• MFCD30321112
• trans-1-chloro-2-methoxycyclohexane
• 4-Methoxycyclohexanol(cis- and trans- mixture)
• MFCD00019333
• 22188-02-9
• DB-361757
• EN300-6746618
• D84292
• 4-Methoxycyclohexanol (cis,trans)
• DTXSID00170994
• SCHEMBL2368898
• PFTGXSGDFZZZFY-LJGSYFOKSA-N
• Z904962746
• SCHEMBL473550
• 4-methoxycyclohexan-1-ol
• 4-Methoxycyclohexanol (c,t)
• SY021060
• SCHEMBL9970195
• 22188-03-0
• CS-0187696
• CS-W005092
• Cyclohexanol,4-methoxy;4-Methoxycyclohexan-1-ol
• SCHEMBL2369051
• trans-4-Methoxycyclohexanol
• SY021061
• EN300-5263861
• 4-methoxy-cyclohexanol
• AKOS006239782
• DB-349418
• AS-59044
• SY344355
• PS-19644
• EN300-106288
• trans-4-methoxy-cyclohexanol
• DS-2056
• cis-4-methoxycyclo-hexanol
• A881095
• Cyclohexanol, 4-methoxy-
• BCP30891
• (1R,4R)-4-METHOXYCYCLOHEXAN-1-OL
• 18068-06-9
• XAA18803
• AKOS016008978

• MDL： MFCD30321112
• Inchi： 1S/C7H14O2/c1-9-7-4-2-6(8)3-5-7/h6-8H,2-5H2,1H3
• InChI Key： PFTGXSGDFZZZFY-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(CC1)O

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cis-4-methoxycyclohexanol

Exploring cis-4-Methoxycyclohexanol (CAS No. 22188-02-9): Properties, Applications, and Market Trends

cis-4-Methoxycyclohexanol (CAS No. 22188-02-9) is a versatile organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This cyclohexanol derivative, characterized by its methoxy group at the 4-position, is widely used in synthetic chemistry, fragrance formulation, and as an intermediate in drug development. Its unique structural features make it a valuable building block for more complex molecules.

The compound's chemical formula is C₇H₁₄O₂, and it typically appears as a colorless to pale yellow liquid. One of the most frequently asked questions about cis-4-methoxycyclohexanol concerns its solubility properties - it is moderately soluble in water but exhibits excellent solubility in common organic solvents like ethanol, ether, and acetone. This solubility profile makes it particularly useful in various industrial applications.

Recent trends in green chemistry have brought renewed interest in cis-4-methoxycyclohexanol as researchers explore more sustainable synthetic routes. Many scientists are investigating catalytic methods for its production, aiming to reduce energy consumption and minimize waste. These developments align with the growing demand for eco-friendly chemical processes across multiple industries.

In the pharmaceutical sector, cis-4-methoxycyclohexanol serves as a crucial intermediate for various drug molecules. Its structural motif is particularly valuable in developing central nervous system (CNS) drugs, where the cyclohexane ring provides optimal spatial configuration for receptor binding. Current research focuses on its potential applications in neurological disorder treatments, a hot topic in medical chemistry.

The flavor and fragrance industry extensively utilizes cis-4-methoxycyclohexanol due to its pleasant, slightly floral odor profile. As consumer demand for natural-inspired fragrances grows, this compound has become increasingly important in creating sophisticated scent compositions. Manufacturers often inquire about its stability in cosmetic formulations, another trending topic in the beauty and personal care sector.

From a market perspective, the global demand for cis-4-methoxycyclohexanol has shown steady growth, particularly in Asia-Pacific regions where pharmaceutical and fragrance industries are expanding rapidly. Industry analysts frequently search for information about supply chain dynamics and price trends for this specialty chemical. The compound's production capacity and regulatory status in different regions are also common points of inquiry.

Quality control is paramount when working with cis-4-methoxycyclohexanol. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are typically employed to verify its purity and isomeric composition. These analytical methods represent another area of frequent searches by quality assurance professionals and researchers.

Storage and handling of cis-4-methoxycyclohexanol require standard chemical safety precautions. While not classified as hazardous under normal conditions, proper storage conditions (typically cool, dry environments away from strong oxidizers) are essential to maintain its stability. This practical information is highly sought after by laboratory technicians and industrial users.

The future outlook for cis-4-methoxycyclohexanol appears promising, with potential applications emerging in advanced material science and biodegradable polymers. As research continues into its derivatives and analogs, this compound is likely to maintain its importance in various chemical sectors. Its role in developing sustainable chemical solutions positions it well in the evolving landscape of industrial chemistry.

For researchers considering cis-4-methoxycyclohexanol synthesis, recent publications have highlighted improved catalytic methods that offer higher yields and better stereoselectivity. These synthetic advancements address common challenges in producing this compound and represent an active area of academic and industrial research.

In conclusion, cis-4-methoxycyclohexanol (CAS No. 22188-02-9) stands as a significant compound with diverse applications across multiple industries. Its unique chemical properties, combined with growing interest in its potential uses, ensure its continued relevance in scientific and industrial communities. As technology advances and new applications emerge, this versatile molecule will likely play an even more prominent role in chemical innovation.